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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of

Bromo(2H3)methane (CAS No: 1111-88-2), also known as bromomethane-d3 or deuterated

methyl bromide. This isotopically labeled compound is a valuable tool in mechanistic studies,

particularly in nuclear magnetic resonance (NMR) and mass spectrometry, where it serves as a

probe for introducing a deuterated methyl group.[1] The substitution of protium with deuterium

atoms imparts subtle but significant changes to the physicochemical properties of the molecule

compared to its non-deuterated counterpart, bromomethane (CH₃Br).

Quantitative Physical Properties
The following table summarizes the key physical properties of Bromo(2H3)methane for easy

reference and comparison.
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Property Value Notes

Molecular Formula CBrD₃[1][2]

Molecular Weight 97.915 g/mol [2]

The molecular weight of the

non-deuterated form is 94.939

g/mol .[3]

Boiling Point 3.836 °C[2]

At 760 mmHg. This is slightly

higher than the boiling point of

bromomethane (3.56 °C).[4][5]

Melting Point -94 °C[1][2]

Very similar to the melting

point of bromomethane (-93.6

°C).[4]

Density 1.682 g/cm³[1][2]

Vapor Pressure 1420 mmHg At 20 °C.[2]

Refractive Index 1.409[2]

Flash Point -34.699 °C[2]

Exact Mass 96.96064[2]

Isotopic Purity ≥99.5 atom % D

Typical purity for commercially

available Bromo(2H3)methane.

[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

Bromo(2H3)methane are not extensively published. However, the methodologies employed

would be analogous to standard procedures for volatile organic compounds. Below are

generalized protocols for key measurements.

1. Determination of Boiling Point:

The boiling point of volatile compounds like Bromo(2H3)methane is typically determined using

a micro-boiling point apparatus.
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Apparatus: A Thiele tube or a similar oil bath, a thermometer, a capillary tube sealed at one

end, and a small test tube.

Procedure:

A small amount of the Bromo(2H3)methane sample is placed in the small test tube.

The capillary tube is inverted and placed inside the test tube with the sample.

The apparatus is heated gently in the oil bath.

As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point. This occurs when the vapor pressure of the

substance equals the atmospheric pressure.

2. Determination of Melting Point:

The melting point is determined using a standard melting point apparatus.

Apparatus: A melting point apparatus (e.g., a Mel-Temp), capillary tubes.

Procedure:

A small amount of solidified Bromo(2H3)methane (frozen using a cold bath, e.g., liquid

nitrogen or dry ice/acetone) is packed into a capillary tube.

The capillary tube is placed in the melting point apparatus.

The sample is heated at a slow, controlled rate.

The temperature range over which the solid first begins to melt until it is completely liquid

is recorded as the melting point range.

3. Isotopic Purity Verification by Mass Spectrometry:
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Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method to confirm the

isotopic purity of deuterated compounds.

Apparatus: A Gas Chromatograph coupled to a Mass Spectrometer.

Procedure:

A dilute solution of Bromo(2H3)methane in a suitable volatile solvent is prepared.

The sample is injected into the GC, where it is vaporized and separated from any

impurities.

The separated compound enters the mass spectrometer, where it is ionized.

The mass-to-charge ratio of the molecular ions is measured. The presence of a prominent

peak corresponding to the molecular weight of CBrD₃ and the absence or very low

intensity of peaks corresponding to partially deuterated or non-deuterated bromomethane

confirms high isotopic purity.[1]

Visualized Experimental Workflow
The synthesis and quality control of Bromo(2H3)methane is a critical process for ensuring its

suitability for research applications. The following diagram illustrates a typical workflow for its

preparation and purity verification.
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Quality Control Steps

Start: Precursor Selection

Deuterated Methanol (CD3OD)
+ Hydrobromic Acid (HBr)

Select High-Purity Reagents

Synthesis Reaction
(Nucleophilic Substitution)

Controlled Reaction Conditions

Reaction Work-up
(e.g., Extraction, Washing)

Quench and Separate

Purification
(e.g., Distillation)

Isolate Crude Product

Quality Control Analysis

Purified Product

GC-MS Analysis
(Chemical Purity)

Aliquot for Analysis

²H NMR Spectroscopy
(Isotopic Enrichment)

Aliquot for Analysis

Final Product:
Bromo(2H3)methane

(>99.5% atom D)

Verify Chemical Purity Confirm Deuterium Incorporation

Click to download full resolution via product page

Caption: Workflow for the synthesis and quality control of Bromo(2H3)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

